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Molecular weight and formula of 3-
(Ethoxymethylene)pentane-2,4-dione.
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Compound of Interest

3-(Ethoxymethylene)pentane-2,4-
Compound Name:
dione

cat. No.: B1267616

An In-depth Technical Guide to 3-(Ethoxymethylene)pentane-2,4-dione for Researchers and
Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Ethoxymethylene)pentane-2,4-
dione, a versatile compound with significant applications in organic synthesis and medicinal
chemistry. This document outlines its chemical properties, synthesis, and potential as a
precursor for therapeutic agents, particularly in anticancer drug development.

Core Compound Data

The fundamental chemical properties of 3-(Ethoxymethylene)pentane-2,4-dione are
summarized below, providing a foundational reference for laboratory and research applications.
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Property Value

Molecular Formula CsH1203[1][2][3][4][5]

Molecular Weight 156.18 g/mol [1][2][3][4][5]

IUPAC Name 3-(ethoxymethylidene)pentane-2,4-dione[1][4][5]
CAS Number 33884-41-2[1][2][3]

Appearance Clear yellow liquid[2][5]

Canonical SMILES CCOC=C(C(=0)C)C(=0)CI1][41I5]

InChl Key ITTXGKOHFZJUEX-UHFFFAOY SA-N[1][4][5]

Synthesis Protocol

The synthesis of 3-(Ethoxymethylene)pentane-2,4-dione is most commonly achieved through
the reaction of pentane-2,4-dione with an orthoformate, such as triethyl orthoformate. This
straightforward and efficient method is widely adopted in research settings.

Experimental Methodology

Materials:

Pentane-2,4-dione

Triethyl orthoformate

Acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., toluene)

Procedure:

¢ A solution of pentane-2,4-dione in an anhydrous solvent is prepared in a reaction vessel
equipped with a reflux condenser.

» Triethyl orthoformate is added to the solution.
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o A catalytic amount of an acid catalyst is introduced to the mixture.

e The reaction mixture is heated to reflux for several hours. The progress of the reaction can
be monitored by techniques such as thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is cooled to room temperature.
e The solvent and any volatile byproducts are removed under reduced pressure.

e The resulting crude product can be purified by vacuum distillation to yield pure 3-
(Ethoxymethylene)pentane-2,4-dione.

This synthetic approach is valued for its reliability and the high purity of the resulting product.

Chemical Reactivity and Applications

3-(Ethoxymethylene)pentane-2,4-dione serves as a key intermediate in the synthesis of a
variety of organic molecules. Its reactivity is characterized by the electrophilic nature of the
ethoxymethylene group, making it susceptible to nucleophilic attack. This property is
extensively utilized in the construction of heterocyclic compounds, such as pyrazoles and
isoxazoles, which are prevalent scaffolds in many pharmaceutical agents.[1]

Relevance in Drug Discovery

The derivatives of 3-(Ethoxymethylene)pentane-2,4-dione have garnered significant interest
in the field of medicinal chemistry. Research has indicated that these derivatives exhibit
promising biological activities, including potential anticancer properties.[1] Studies have shown
that certain derivatives can induce cytotoxic effects in various cancer cell lines.[1] This
suggests that the 3-(ethoxymethylene)pentane-2,4-dione scaffold is a valuable starting point
for the development of novel therapeutic agents.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3-
(Ethoxymethylene)pentane-2,4-dione.
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Purification
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3-(Ethoxymethylene)pentane-2,4-dione

Pentane-2,4-dione + Mixing Reaction ooling Workup
Triethyl Orthoformate (Acid Catalyst, Reflux) (Solvent Removal)

Click to download full resolution via product page

Caption: Synthetic pathway of 3-(Ethoxymethylene)pentane-2,4-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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